Cas no 1198422-80-8 (2-Chloro-5-(4-methoxycarbonylphenyl)phenol)

• Product Name: 2-Chloro-5-(4-methoxycarbonylphenyl)phenol
• CAS No: 1198422-80-8
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD18315659
• CID: 1037841
• PubChem ID: 44627774
• Update Time: 2025-06-11

2-Chloro-5-(4-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• Methyl 4'-chloro-3'-hydroxy-[1,1'-biphenyl]-4-carboxylate
• methyl 4-(4-chloro-3-hydroxyphenyl)benzoate
• YXB42280
• 2-CHLORO-5-(4-METHOXYCARBONYLPHENYL)PHENOL
• Methyl4'-chloro-3'-hydroxy-[1,1'-biphenyl]-4-carboxylate
• [1,1'-Biphenyl]-4-carboxylic acid, 4'-chloro-3'-hydroxy-, methyl ester
• AKOS015907909
• BS-20006
• 1198422-80-8
• DTXSID40659733
• Methyl 4'-chloro-3'-hydroxy[1,1'-biphenyl]-4-carboxylate
• MFCD18315659
• CS-0209143
• 2-Chloro-5-(4-methoxycarbonylphenyl)phenol

• MDL： MFCD18315659
• Inchi： 1S/C14H11ClO3/c1-18-14(17)10-4-2-9(3-5-10)11-6-7-12(15)13(16)8-11/h2-8,16H,1H3
• InChI Key： RWWICWFUQKISNP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 262.0396719g/mol
• Monoisotopic Mass: 262.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-Chloro-5-(4-methoxycarbonylphenyl)phenol

Recent Advances in the Study of 2-Chloro-5-(4-methoxycarbonylphenyl)phenol (CAS: 1198422-80-8) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-5-(4-methoxycarbonylphenyl)phenol (CAS: 1198422-80-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, enzyme inhibition, and as a building block for more complex chemical entities. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic applications, making it a compound of considerable interest to researchers in the field.

One of the key areas of investigation has been the synthesis and optimization of 2-Chloro-5-(4-methoxycarbonylphenyl)phenol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug discovery. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have paved the way for more efficient production processes, enabling further exploration of its biological activities.

In terms of biological activity, recent studies have highlighted the compound's potential as an enzyme inhibitor. Preliminary in vitro assays have demonstrated its ability to modulate the activity of specific enzymes involved in inflammatory pathways, suggesting possible applications in the treatment of inflammatory diseases. Additionally, its interaction with certain protein targets has been investigated using molecular docking studies, providing insights into its mechanism of action at the molecular level. These findings are particularly relevant for the development of new therapeutic agents targeting chronic inflammatory conditions.

Another promising avenue of research involves the use of 2-Chloro-5-(4-methoxycarbonylphenyl)phenol as a precursor in the synthesis of more complex molecules. Its reactive functional groups make it a versatile intermediate for the construction of pharmacologically active compounds. Recent work has explored its incorporation into larger frameworks, such as heterocyclic compounds, which are known for their diverse biological activities. This approach has the potential to expand the compound's utility in medicinal chemistry and drug design.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Ongoing studies are aimed at addressing these gaps through in vivo experiments and preclinical trials. The results of these investigations will be crucial for determining the compound's suitability for clinical development. Furthermore, efforts are being made to explore its potential in combination therapies, where it may enhance the efficacy of existing drugs.

In conclusion, 2-Chloro-5-(4-methoxycarbonylphenyl)phenol (CAS: 1198422-80-8) represents a promising candidate for further research in chemical biology and pharmaceutical applications. Its unique structural and functional properties, combined with recent advancements in synthesis and biological evaluation, underscore its potential as a valuable tool in drug discovery and development. Future studies will likely focus on optimizing its pharmacological profile and exploring its therapeutic potential in greater depth.